Cas no 870007-39-9 (4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester)

4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester is a specialized ester derivative of benzoic acid, featuring tert-butyl and ethoxy substituents at the 4- and 2-positions, respectively. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its structural versatility and reactivity. The tert-butyl group enhances steric stability, while the ethoxy moiety contributes to solubility and functional group compatibility. Its methyl ester form improves handling and reactivity in esterification and transesterification processes. This product is valued for its consistent purity and suitability in fine chemical applications, particularly where controlled substitution patterns are required. Proper storage under inert conditions is recommended to maintain stability.

4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester structure

870007-39-9 structure

Product Name:4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester

CAS No:870007-39-9

MF:C₁₄H₂₀O₃

MW:236.306804656982

MDL:MFCD11501371

CID:1083758

Update Time:2025-06-06

4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 4-tert-Butyl-2-ethoxybenzoic acid methyl ester
- 4-TERT BUTYL-2-ETHOXY BENZOIC ACID METHYL ESTER
- 4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER
- methyl 4-tert-butyl-2-ethoxybenzoate
- 4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester
- MDL： MFCD11501371
- Inchi： 1S/C14H20O3/c1-6-17-12-9-10(14(2,3)4)7-8-11(12)13(15)16-5/h7-9H,6H2,1-5H3
- InChI Key： MSBDQSVHWOJXCZ-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C(=O)OC)C=CC(=C1)C(C)(C)C

Computed Properties

Exact Mass: 236.141
Monoisotopic Mass: 236.141
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5A^2

4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester Pricemore >>

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TRC	B789803-10mg	4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester	870007-39-9		10mg	$ 50.00	2022-04-27
TRC	B789803-50mg	4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester	870007-39-9		50mg	$ 115.00	2022-04-27
TRC	B789803-100mg	4-tert-Butyl-2-ethoxy-benzoic Acid Methyl Ester	870007-39-9		100mg	$ 185.00	2022-04-27
Alichem	A019104230-1g	4-tert-Butyl-2-ethoxy-benzoic acid methyl ester	870007-39-9	95%	1g	$323.73	2023-08-31
Alichem	A019104230-5g	4-tert-Butyl-2-ethoxy-benzoic acid methyl ester	870007-39-9	95%	5g	$999.60	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B943031-250mg	4-tert-Butyl-2-ethoxy-benzoic acid methyl ester	870007-39-9	≥95%	250mg	￥1,080.00	2022-09-02
eNovation Chemicals LLC	D767376-100mg	4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER	870007-39-9	95%	100mg	$160	2024-06-06
eNovation Chemicals LLC	D767376-250mg	4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER	870007-39-9	95%	250mg	$225	2024-06-06
eNovation Chemicals LLC	D767376-1g	4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER	870007-39-9	95%	1g	$420	2024-06-06
eNovation Chemicals LLC	D767376-5g	4-TERT-BUTYL-2-ETHOXY-BENZOIC ACID METHYL ESTER	870007-39-9	95%	5g	$1220	2024-06-06